Cas no 1523570-96-8 (2-Oxa-6-azaspiro[3.4]octane hemioxalate)

• Product Name: 2-Oxa-6-azaspiro[3.4]octane hemioxalate
• CAS No: 1523570-96-8
• MF: C₁₄H₂₄N₂O₆
• MW: 316.350164413452
• MDL: MFCD22422280
• CID: 3041172
• PubChem ID: 86811199
• Update Time: 2025-05-20

2-Oxa-6-azaspiro[3.4]octane hemioxalate Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-6-azaspiro[3.4]octane hemioxalate - O5947
• 2-oxa-6-azaspiro[3.4]octane hemioxalate
• DREVFFJHSWBTQS-UHFFFAOYSA-N
• SB10176
• AK166961
• OR317031
• ST1020077
• 2-oxa-6-azaspiro[3.4]octane hemioxalate salt
• 2-Oxa-6-azaspiro[3.4]octane oxalate (2:1)
• CS-0051825
• AS-33475
• BIS(2-OXA-6-AZASPIRO[3.4]OCTANE); OXALIC ACID
• AKOS025212137
• MFCD22422280
• SY233727
• 1523570-96-8
• Bis(2-oxa-6-azaspiro[3.4]octane) oxalate
• 2-oxa-7-azaspiro[3.4]octane hemioxalate
• 2-oxa-6-azaspiro[3.4]octanehemioxalate
• PB44546
• 2-Oxa-6-azaspiro[3.4]octane hemioxalate

• MDL： MFCD22422280
• Inchi： 1S/2C6H11NO.C2H2O4/c2*1-2-7-3-6(1)4-8-5-6;3-1(4)2(5)6/h2*7H,1-5H2;(H,3,4)(H,5,6)
• InChI Key： DREVFFJHSWBTQS-UHFFFAOYSA-N
• SMILES： O1CC2(C1)CNCC2.O1CC2(C1)CNCC2.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 316.16343649g/mol
• Monoisotopic Mass: 316.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 2-Oxa-6-azaspiro[3.4]octane hemioxalate

Professional Introduction to Compound with CAS No. 1523570-96-8 and Product Name: 2-Oxa-6-azaspiro[3.4]octane hemioxalate

The compound with the CAS number 1523570-96-8 and the product name 2-Oxa-6-azaspiro[3.4]octane hemioxalate represents a significant advancement in the field of chemical and pharmaceutical research. This spirocyclic compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The spirocyclic core, consisting of an oxygen atom and an azacycloalkane ring fused together, provides a versatile scaffold for designing molecules with enhanced binding affinity and selectivity.

Recent studies have highlighted the importance of spirocyclic compounds in the development of novel therapeutic agents. The structural motif of 2-Oxa-6-azaspiro[3.4]octane hemioxalate offers a promising platform for exploring new pharmacophores. Its hemioxalate moiety further enhances its chemical reactivity, making it a valuable intermediate in synthetic chemistry. The compound's ability to undergo various functionalization reactions allows researchers to modify its structure and properties, thereby tailoring it for specific biological targets.

In the realm of medicinal chemistry, the synthesis and characterization of 2-Oxa-6-azaspiro[3.4]octane hemioxalate have opened new avenues for drug discovery. The spirocyclic scaffold is known to exhibit favorable pharmacokinetic properties, including improved solubility and reduced metabolic clearance. These attributes make it an attractive candidate for developing small-molecule drugs that can interact effectively with biological targets. Furthermore, the compound's unique stereochemistry provides opportunities for designing enantiomerically pure derivatives, which are often essential for achieving optimal therapeutic efficacy.

Current research in this area has demonstrated the potential of 2-Oxa-6-azaspiro[3.4]octane hemioxalate as a lead compound for treating various diseases. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. This suggests that it could be a valuable starting point for developing novel anti-inflammatory agents. Additionally, its structural features have been explored in the context of anticancer drug design, where spirocyclic compounds have shown promise due to their ability to disrupt cancer cell proliferation and induce apoptosis.

The synthesis of 2-Oxa-6-azaspiro[3.4]octane hemioxalate involves intricate organic transformations that highlight the ingenuity of modern synthetic methodologies. The use of advanced catalytic systems and transition metal complexes has enabled researchers to construct the spirocyclic framework with high precision and yield. These synthetic strategies not only contribute to the availability of the compound but also provide insights into general approaches for constructing complex molecular architectures.

From a computational chemistry perspective, the study of 2-Oxa-6-azaspiro[3.4]octane hemioxalate has provided valuable insights into its electronic structure and reactivity. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These computational studies have helped refine experimental designs and guide the development of more effective derivatives.

The potential applications of 2-Oxa-6-azaspiro[3.4]octane hemioxalate extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. Its unique structural properties make it a candidate for developing novel polymers with enhanced mechanical strength and thermal stability. In agrochemicals, derivatives of this compound could serve as potent bioactive agents with improved selectivity and environmental safety.

As research continues to evolve, the significance of 2-Oxa-6-azaspiro[3.4]octane hemioxalate is expected to grow further. Ongoing studies aim to uncover new synthetic pathways, explore its biological activity more comprehensively, and develop innovative applications across multiple disciplines. The collaborative efforts of chemists, biologists, and pharmacologists will be crucial in realizing the full potential of this remarkable compound.